Cas no 127308-98-9 (Zamifenacin fumarate)

• Product Name: Zamifenacin fumarate
• CAS No: 127308-98-9
• MF: C₃₁H₃₃NO₇
• MW: 531.596229314804
• CID: 824633
• PubChem ID: 20056967
• Update Time: 2025-05-24

Zamifenacin fumarate Chemical and Physical Properties

Names and Identifiers

• Zamifenacinfumarate
• (3R)-3-benzhydryloxy-1-[2-(1,3-benzodioxol-5-yl)ethyl]piperidine,but-2-enedioic acid
• (3R)-1-[2-(1-,3-Benzodioxol-5-yl)ethyl]-3-(diphenylMethoxy)piperidinefuMarate
• (R)-1-[2-(1,3-Benzodioxol-5-yl)ethyl]-3-(diphenylmethoxy)piperidine (E)-2-butenedioate (1:1)
• UK 76654-2
• Zamifenacin fumarate
• (R)-3-(Benzhydryloxy)-1-(2-(benzo[d][1,3]dioxol-5-yl)ethyl)piperidine fumarate
• DA-68804
• CS-0029052
• CFA30898
• UNII-YCS9BM2UNR
• HMS3413H19
• UK-76654-2
• UK-76654 (fumarate)
• BS-46147
• (3R)-1-[2-(1-,3-Benzodioxol-5-yl)ethyl]-3-(diphenylmethoxy)piperidine fumarate
• Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)-, (3R)-, (2E)-2-butenedioate (1:1)
• (R)-3-(Benzhydryloxy)-1-(2-(benzo(d)(1,3)dioxol-5-yl)ethyl)piperidine fumarate
• HMS3269D09
• E74764
• YCS9BM2UNR
• 127308-98-9
• Piperidine, 1-[2-(1,3-benzodioxol-5-yl)ethyl]-3-(diphenylmethoxy)-, (3R)-, (2E)-2-butenedioate (1:1)
• (R)-3-(Benzhydryloxy)-1-(2-(benzo[d][1,3]dioxol-5-yl)ethyl)piperidinefumarate
• AKOS024457179
• HY-107649
• (R)-3-Benzhydryloxy-1-(2-benzo[1,3]dioxol-5-yl-ethyl)-piperidine fumarate
• Zamifenacin (fumarate)
• (3R)-3-benzhydryloxy-1-[2-(1,3-benzodioxol-5-yl)ethyl]piperidine;(E)-but-2-enedioic acid
• HMS3677H19
• SCHEMBL3227612
• J-005480
• UK-76654 fumarate

• Inchi： 1S/C27H29NO3.C4H4O4/c1-3-8-22(9-4-1)27(23-10-5-2-6-11-23)31-24-12-7-16-28(19-24)17-15-21-13-14-25-26(18-21)30-20-29-25;5-3(6)1-2-4(7)8/h1-6,8-11,13-14,18,24,27H,7,12,15-17,19-20H2;1-2H,(H,5,6)(H,7,8)/b;2-1+/t24-;/m1./s1
• InChI Key： PMHKTAIGYOVZEZ-ZHWJIHCSSA-N
• SMILES： O(C(C1C=CC=CC=1)C1C=CC=CC=1)[C@@H]1CCCN(CCC2=CC=C3C(=C2)OCO3)C1.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 531.22600
• Monoisotopic Mass: 531.22570239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 632
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 105.53000
• LogP: 4.87810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Zamifenacin fumarate

Zamifenacin Fumarate: A Comprehensive Overview

Zamifenacin fumarate, also known as CAS No. 127308-98-9, is a potent and selective muscarinic receptor antagonist that has garnered significant attention in the field of pharmacology and medicine. This compound is primarily utilized in the treatment of overactive bladder (OAB) syndrome, a condition characterized by urinary urgency, frequency, and incontinence. The development of zamifenacin fumarate represents a milestone in the management of OAB, offering patients a well-tolerated and effective therapeutic option.

The chemical structure of zamifenacin fumarate is designed to enhance its pharmacokinetic properties, ensuring optimal absorption and distribution within the body. Recent studies have highlighted its ability to selectively target muscarinic receptors without significant off-target effects, which is a critical factor in minimizing adverse effects. This selectivity is achieved through the compound's unique chemical composition, which includes a fumaric acid moiety that contributes to its stability and bioavailability.

One of the most notable advancements in the research of zamifenacin fumarate is its efficacy in reducing urinary symptoms while maintaining a favorable safety profile. Clinical trials have demonstrated that the compound significantly reduces urinary frequency and urgency, with minimal side effects such as dry mouth or constipation. These findings have been corroborated by multiple studies published in reputable medical journals, underscoring its role as a first-line treatment for OAB.

In addition to its therapeutic applications, zamifenacin fumarate has also been studied for its potential in other conditions involving muscarinic receptor activity. For instance, recent research has explored its use in managing neurogenic bladder disorders and certain gastrointestinal conditions characterized by excessive cholinergic activity. These investigations highlight the versatility of zamifenacin fumarate and its potential for broader clinical applications.

The development of zamifenacin fumarate has been driven by a deep understanding of muscarinic receptor pharmacology and the need for improved treatments for OAB. Its mechanism of action involves competitive inhibition of muscarinic acetylcholine receptors, particularly M3 receptors, which are abundant in the bladder smooth muscle. By inhibiting these receptors, zamifenacin fumarate reduces bladder contractions and improves urinary control.

Recent advancements in drug delivery systems have further enhanced the therapeutic potential of zamifenacin fumarate. Researchers are exploring extended-release formulations to improve patient compliance and reduce dosing frequency. These innovations are expected to address some of the limitations associated with current treatments, such as the need for multiple daily doses.

The safety profile of zamifenacin fumarate has been extensively evaluated in clinical trials, with results indicating a low incidence of serious adverse events. However, as with all medications, careful monitoring is required to ensure optimal outcomes and minimize potential risks. The compound's tolerability has been particularly advantageous for patients who may not tolerate other antimuscarinic agents due to side effects.

In conclusion, zamifenacin fumarate (CAS No. 127308-98-9) stands as a testament to advancements in pharmacological research and development. Its selective action on muscarinic receptors, coupled with favorable safety and efficacy profiles, positions it as a cornerstone in the treatment of overactive bladder syndrome. As research continues to uncover new applications and optimize delivery methods, zamifenacin fumarate is poised to remain a vital component of modern urological therapy.